Cas no 1251233-21-2 ((3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine)

• Product Name: (3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine
• CAS No: 1251233-21-2
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5216633
• PubChem ID: 61782123
• Update Time: 2025-10-21

(3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxypropyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine
• 3-Ethoxy-N-(1-(1-methyl-1h-pyrazol-4-yl)ethyl)propan-1-amine
• 1H-Pyrazole-4-methanamine, N-(3-ethoxypropyl)-α,1-dimethyl-
• (3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine

• Inchi： 1S/C11H21N3O/c1-4-15-7-5-6-12-10(2)11-8-13-14(3)9-11/h8-10,12H,4-7H2,1-3H3
• InChI Key： YNERNARQLBWYTL-UHFFFAOYSA-N
• SMILES： O(CC)CCCNC(C)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 166
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1

Additional information on (3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine

Comprehensive Analysis of (3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS No. 1251233-21-2)

The compound (3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS No. 1251233-21-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This amine derivative features a pyrazole ring coupled with an ethoxypropyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting central nervous system (CNS) disorders and inflammatory pathways.

One of the most searched questions about CAS 1251233-21-2 relates to its synthetic routes and purification methods. Current literature suggests that this compound can be synthesized through a multi-step process involving N-alkylation and amine protection strategies. Its solubility profile (moderate in polar solvents like ethanol and DMSO) and stability under ambient conditions make it suitable for laboratory-scale applications. The presence of both hydrogen bond acceptors and lipophilic groups in its structure aligns with modern Lipinski's Rule of Five criteria for drug-like molecules.

In the context of green chemistry trends, (3-ethoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine has been explored for catalyst-free reactions and microwave-assisted synthesis, addressing the growing demand for sustainable methodologies. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, with users frequently searching for spectral data interpretation of this compound. Recent patent filings highlight its utility in crop protection formulations, where its systemic activity against pests shows promise.

The structure-activity relationship (SAR) of this molecule is another hot topic, particularly how the ethoxypropyl moiety influences membrane permeability compared to shorter-chain analogs. Computational studies using molecular docking indicate potential interactions with G-protein-coupled receptors (GPCRs), sparking interest in neuropharmacology applications. Notably, the 1-methyl-1H-pyrazol-4-yl group appears to enhance metabolic stability, a feature highly valued in prodrug design.

From a commercial perspective, suppliers often list CAS 1251233-21-2 under categories like pharmaceutical intermediates and fine chemicals, with purity grades ranging from 95% to 99%. Storage recommendations typically emphasize protection from moisture and light degradation, while custom synthesis services for isotopic-labeled versions (¹³C/¹⁵N) cater to advanced research needs. The compound’s logP value (~2.1) and pKa (predicted 9.2) are frequently cited in ADMET studies.

Emerging discussions in preclinical research forums explore the compound’s potential in allosteric modulation, with particular focus on its conformational flexibility around the ethylamine linker. These characteristics align with current industry priorities such as targeted drug delivery and polypharmacology approaches. As regulatory agencies emphasize ICH guidelines for impurity profiling, analytical methods for detecting process-related impurities in 1251233-21-2 have become a key area of method development.